Cas no 1378819-99-8 (2-Quinazolinamine, 4-chloro-7-fluoro-)

• Product Name: 2-Quinazolinamine, 4-chloro-7-fluoro-
• CAS No: 1378819-99-8
• MF: C₈H₅ClFN₃
• MW: 197.596803426743
• MDL: MFCD18379106
• CID: 4592498
• PubChem ID: 84774611
• Update Time: 2025-05-20

2-Quinazolinamine, 4-chloro-7-fluoro- Chemical and Physical Properties

Names and Identifiers

• 2-Quinazolinamine, 4-chloro-7-fluoro-
• 4-CHLORO-7-FLUORO-2-QUINAZOLINAMINE

• MDL： MFCD18379106
• Inchi： 1S/C8H5ClFN3/c9-7-5-2-1-4(10)3-6(5)12-8(11)13-7/h1-3H,(H2,11,12,13)
• InChI Key： JSGGSYDABAMACC-UHFFFAOYSA-N
• SMILES： N1=C2C(C=CC(F)=C2)=C(Cl)N=C1N

Computed Properties

• Exact Mass: 197.0156030g/mol
• Monoisotopic Mass: 197.0156030g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 51.8Ų

Additional information on 2-Quinazolinamine, 4-chloro-7-fluoro-

Introduction to 2-Quinazolinamine, 4-chloro-7-fluoro- (CAS No. 1378819-99-8)

2-Quinazolinamine, 4-chloro-7-fluoro- (CAS No. 1378819-99-8) is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its versatile structural framework and potential biological activities. This compound belongs to the quinazoline family, which is well-documented for its role in the development of various therapeutic agents, including anticancer, antiviral, and anti-inflammatory drugs. The presence of both chloro and fluoro substituents in its molecular structure enhances its pharmacological properties, making it a valuable scaffold for medicinal chemists.

The chemical structure of 2-Quinazolinamine, 4-chloro-7-fluoro- consists of a fused benzene and pyrimidine ring system, with specific functional groups that contribute to its reactivity and biological interactions. The chloro group at the 4-position and the fluoro group at the 7-position are particularly noteworthy, as they can influence the compound's solubility, metabolic stability, and binding affinity to biological targets. These features make it an attractive candidate for further investigation in drug discovery programs.

In recent years, there has been a surge in research focused on quinazoline derivatives due to their demonstrated efficacy in treating a range of diseases. Specifically, compounds with halogenated substituents have shown promise in modulating enzyme activity and receptor binding. For instance, studies have highlighted the potential of 2-Quinazolinamine, 4-chloro-7-fluoro- as a lead compound for developing novel inhibitors targeting kinases and other enzymes involved in cancer progression. The fluorine atom, in particular, has been shown to enhance binding interactions with proteins by increasing lipophilicity and reducing metabolic degradation.

One of the most compelling aspects of 2-Quinazolinamine, 4-chloro-7-fluoro- is its ability to serve as a versatile intermediate in synthetic chemistry. Researchers have leveraged its structural features to develop libraries of derivatives with tailored biological activities. For example, modifications at the 2-amino position can introduce additional functional groups that enhance interactions with specific therapeutic targets. This flexibility has enabled the exploration of novel pharmacophores that may lead to breakthroughs in treating resistant forms of diseases.

The synthesis of 2-Quinazolinamine, 4-chloro-7-fluoro- typically involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and nucleophilic aromatic substitutions, have been employed to construct the desired quinazoline core efficiently. These synthetic strategies not only improve yield but also allow for the introduction of additional functional groups with minimal side reactions.

From a computational chemistry perspective, 2-Quinazolinamine, 4-chloro-7-fluoro- has been subjected to extensive molecular modeling studies to predict its binding affinity and interaction patterns with biological targets. These studies have provided valuable insights into how structural modifications can optimize drug-like properties such as solubility, permeability, and metabolic stability. By integrating experimental data with computational predictions, researchers can accelerate the discovery process and identify promising candidates for further development.

The pharmacological profile of 2-Quinazolinamine, 4-chloro-7-fluoro- has been evaluated through in vitro assays that measure its activity against various enzymes and receptors relevant to human health. Preliminary findings suggest that this compound exhibits inhibitory effects on kinases and other enzymes implicated in cancer cell proliferation. Additionally, its interaction with DNA repair mechanisms has been explored, raising intriguing possibilities for applications in gene therapy and cancer treatment strategies.

In conclusion,2-Quinazolinamine, 4-chloro-7-fluoro- (CAS No. 1378819-99-8) represents a promising compound in pharmaceutical research due to its unique structural features and potential biological activities. Its halogenated substituents enhance its pharmacological properties, making it an ideal scaffold for developing novel therapeutic agents. As research continues to uncover new applications for quinazoline derivatives, this compound is likely to play a significant role in addressing unmet medical needs across various therapeutic areas.